Cas no 919994-91-5 (2-Naphthalenecarboxylic acid, 3-chloro-8-hydroxy-, ethyl ester)

• Product Name: 2-Naphthalenecarboxylic acid, 3-chloro-8-hydroxy-, ethyl ester
• CAS No: 919994-91-5
• MF: C₁₃H₁₁ClO₃
• MW: 250.677643060684
• CID: 760299
• PubChem ID: 66881802
• Update Time: 2025-04-19

2-Naphthalenecarboxylic acid, 3-chloro-8-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 3-chloro-8-hydroxy-, ethyl ester
• ethyl 3-chloro-8-hydroxynaphthalene-2-carboxylate
• LCHIKVQGOGLGPS-UHFFFAOYSA-N
• 3-chloro-8-hydroxy-naphthalene-2-carboxylic acid ethyl ester
• 919994-91-5
• DTXSID70735953
• SCHEMBL1028143

• Inchi： 1S/C13H11ClO3/c1-2-17-13(16)10-7-9-8(6-11(10)14)4-3-5-12(9)15/h3-7,15H,2H2,1H3
• InChI Key： LCHIKVQGOGLGPS-UHFFFAOYSA-N
• SMILES： ClC1C=C2C=CC=C(C2=CC=1C(=O)OCC)O

Computed Properties

• Exact Mass: 250.0396719g/mol
• Monoisotopic Mass: 250.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.5Ų